Cas no 899954-35-9 (2-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzamide)

• Product Name: 2-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzamide
• CAS No: 899954-35-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5490054
• Update Time: 2025-05-19

2-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide
• 2-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzamide

• Inchi： 1S/C20H19N3O3/c1-3-26-18-10-5-4-9-16(18)20(24)21-15-8-6-7-14(13-15)17-11-12-19(25-2)23-22-17/h4-13H,3H2,1-2H3,(H,21,24)
• InChI Key： ABGMRCBBZRPJSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(OC)C=C2)=C1)(=O)C1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzamide

2-Ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide: A Comprehensive Overview

The compound with CAS No 899954-35-9, known as 2-ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with an ethoxy group and a substituted pyridazine ring. The benzamide core of the molecule plays a crucial role in its reactivity and functionality, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of 2-ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The pyridazine ring within the molecule is known for its aromatic stability and ability to participate in hydrogen bonding, which are essential properties for drug-receptor interactions. Additionally, the methoxy group attached to the pyridazine ring enhances the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzamide intermediate, followed by nucleophilic substitution to introduce the ethoxy group, and finally, the coupling reaction to attach the pyridazine moiety. Researchers have explored various catalysts and solvents to optimize this synthesis pathway, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of applications, 2-ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide has shown potential in several areas beyond drug development. For instance, its ability to act as a versatile building block in organic synthesis has made it valuable in constructing complex molecular architectures. Furthermore, its electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance their optical and electrical properties, opening new avenues for its use in electronics.

The structural versatility of this compound also extends to its ability to participate in various chemical transformations. For example, its benzamide group can undergo hydrolysis under specific conditions to yield carboxylic acids or amides, depending on the reaction setup. This property is particularly useful in peptide synthesis and other bioconjugation reactions where precise control over functional groups is essential.

From an environmental standpoint, understanding the degradation pathways of 2-ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolytic cleavage at specific sites, leading to the formation of less complex byproducts. These findings are significant for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzamide (CAS No 899954-35-9) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in both academic research and industrial innovation. As ongoing research continues to uncover new facets of its potential, this compound is poised to make significant contributions to fields such as pharmaceuticals, materials science, and green chemistry.